Cas no 912763-73-6 (1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid)

• Product Name: 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid
• CAS No: 912763-73-6
• MF: C₁₄H₁₅Cl₂NO₃
• MW: 316.179802179337
• MDL: MFCD08692558
• CID: 5013534
• Update Time: 2025-11-06

1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorobenzamido)cyclohexane-1-carboxylic acid
• 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid
• 1-[(2,6-dichlorobenzoyl)amino]cyclohexane-1-carboxylic acid
• 1-(2,6-Dichloro-benzoylamino)cyclohexanecarboxylic acid

• MDL： MFCD08692558
• Inchi： 1S/C14H15Cl2NO3/c15-9-5-4-6-10(16)11(9)12(18)17-14(13(19)20)7-2-1-3-8-14/h4-6H,1-3,7-8H2,(H,17,18)(H,19,20)
• InChI Key： JRXUWCQVSGKRIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1(C(=O)O)CCCCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4

Additional information on 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid

Introduction to 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic Acid (CAS No. 912763-73-6)

1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid (CAS No. 912763-73-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The molecular formula of 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid is C₁₄H₁₄Cl₂N₂O₃, and its molecular weight is approximately 325.18 g/mol. The compound consists of a cyclohexane ring linked to a 2,6-dichlorobenzoyl group through an amide bond. This structure confers the molecule with distinct chemical and physical properties, making it an interesting subject for both academic and industrial research.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid. One common approach involves the reaction of 2,6-dichlorobenzoyl chloride with cyclohexanecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

The biological activities of 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid have been extensively studied in recent years. One of the most notable applications is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid has also been investigated for its antitumor activity. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings highlight the potential of 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid as a lead compound for the development of novel anticancer drugs.

In addition to its therapeutic applications, 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid has also been explored for its use in diagnostic imaging. Recent studies have shown that this compound can be labeled with radiotracers to enhance its visibility in positron emission tomography (PET) scans. This property makes it a valuable tool for non-invasive monitoring of disease progression and treatment response.

The safety profile of 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 1-(2,6-Dichlorobenzoylamino)cyclohexanecarboxylic acid (CAS No. 912763-73-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.